1-benzyl-5,6-dimethyl-4-nitro-1H-1,3-benzimidazole

• IUPAC Name: 1-benzyl-5,6-dimethyl-4-nitrobenzimidazole
• InChI: InChI=1S/C16H15N3O2/c1-11-8-14-15(16(12(11)2)19(20)21)17-10-18(14)9-13-6-4-3-5-7-13/h3-8,10H,9H2,1-2H3
• InChI Key: ROZNJMOOTMTNFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1C)[N+](=O)[O-])N=CN2CC3=CC=CC=C3
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol
• CAS No.: 306977-68-4

Description

1-Benzyl-5,6-dimethyl-4-nitro-1H-1,3-benzimidazole is a derivative of benzimidazole. Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole.

Synthesis Analysis

Benzimidazole is produced by condensation of o-phenylenediamine with formic acid. The synthetic pathway to the various benzimidazole usually proceeds through two steps; first, the construction of the desired benzene ring-containing 1–2 diamino groups followed by the ring closer of the compound (o-phenylenediamine) to construct the imidazole ring.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C16H16N2. It contains a benzimidazole core, which is a bicyclic compound that can be viewed as fused rings of the aromatic compounds benzene and imidazole.

Chemical Reactions Analysis

Benzimidazole is a base and can be deprotonated with stronger bases. The imine can be alkylated and also serves as a ligand in coordination chemistry.

Physical and Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties. The linear formula of this compound is C16H16N2.

Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which this compound is a part of, show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological activities .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their bioavailability .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, suggesting they can have diverse molecular and cellular effects .

Action Environment

The solubility of imidazole derivatives in water and other polar solvents suggests that the compound’s action could be influenced by the polarity of its environment .

Future Directions

Benzimidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities and are used in the development of various commercially available drugs. Therefore, the future directions of 1-Benzyl-5,6-dimethyl-4-nitro-1H-1,3-benzimidazole could be in the development of new drugs to treat various diseases.

Biochemical Analysis

Cellular Effects

Benzimidazole derivatives have been reported to exhibit a wide range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Molecular Mechanism

It is known that benzimidazoles can undergo various reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation .

Metabolic Pathways

Benzimidazoles are known to interact with various enzymes and cofactors .